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Compound of Interest

Compound Name: 3-Ethoxysalicylaldehyde

Cat. No.: B1293910 Get Quote

An In-depth Technical Guide to 3-Ethoxysalicylaldehyde: Chemical Properties and Structure

Abstract
3-Ethoxysalicylaldehyde, also known as 3-ethoxy-2-hydroxybenzaldehyde, is an aromatic

organic compound with significant applications in synthetic chemistry. Its unique structure,

featuring adjacent hydroxyl, aldehyde, and ethoxy functional groups on a benzene ring, makes

it a versatile precursor for the synthesis of more complex molecules, particularly Schiff bases

and their metal complexes. This document provides a comprehensive overview of the chemical

properties, structural characteristics, and key applications of 3-Ethoxysalicylaldehyde,

intended for researchers, scientists, and professionals in drug development and materials

science.

Chemical Structure and Identification
3-Ethoxysalicylaldehyde is a substituted salicylaldehyde. The core structure consists of a

benzene ring functionalized with an aldehyde group (-CHO) and a hydroxyl group (-OH) in the

ortho position (positions 1 and 2, respectively). An ethoxy group (-OCH2CH3) is substituted at

the 3-position.[1] This arrangement of functional groups is key to its reactivity, particularly in the

formation of ligands for coordination chemistry.[1]

Key identifiers for 3-Ethoxysalicylaldehyde are listed below:

IUPAC Name: 3-Ethoxy-2-hydroxybenzaldehyde
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Synonyms: o-Ethylvanillin, 3-Ethoxysalicylaldehyde[2][3][4]

CAS Number: 492-88-6[1][2][3]

EC Number: 207-765-1

Molecular Formula: C₉H₁₀O₃[1][3]

Linear Formula: C₂H₅OC₆H₃-2-(OH)CHO

SMILES: O(CC)C1=C(O)C(C=O)=CC=C1[1]

InChI Key: OFQBYHLLIJGMNP-UHFFFAOYSA-N[1]

Physicochemical Properties
3-Ethoxysalicylaldehyde is typically a light yellow to brown crystalline solid or powder at room

temperature, though it can also appear as a pale yellow liquid.[1][2] It possesses a

characteristic aromatic odor.[1] The compound is soluble in various organic solvents, including

methanol and ethanol, but has limited solubility in water.[1][2]

A summary of its key quantitative properties is presented in Table 1.

Table 1: Physicochemical Properties of 3-Ethoxysalicylaldehyde

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1293910?utm_src=pdf-body
https://www.tcichemicals.com/IN/en/p/E0253
https://www.scbt.com/p/3-ethoxysalicylaldehyde-492-88-6
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4697321.htm
https://cymitquimica.com/cas/492-88-6/
https://www.tcichemicals.com/IN/en/p/E0253
https://www.scbt.com/p/3-ethoxysalicylaldehyde-492-88-6
https://cymitquimica.com/cas/492-88-6/
https://www.scbt.com/p/3-ethoxysalicylaldehyde-492-88-6
https://cymitquimica.com/cas/492-88-6/
https://cymitquimica.com/cas/492-88-6/
https://www.benchchem.com/product/b1293910?utm_src=pdf-body
https://cymitquimica.com/cas/492-88-6/
https://www.tcichemicals.com/IN/en/p/E0253
https://cymitquimica.com/cas/492-88-6/
https://cymitquimica.com/cas/492-88-6/
https://www.tcichemicals.com/IN/en/p/E0253
https://www.benchchem.com/product/b1293910?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Weight 166.17 g/mol [3]

Melting Point 66-68 °C [4]

Boiling Point 263-264 °C [4]

Density 1.1097 g/cm³ (estimate) [4]

pKa 8.30 ± 0.10 (Predicted) [4]

Appearance
Light yellow to brown

powder/crystal
[2]

Solubility in water Slightly soluble [2]

Solubility in organic solvents
Soluble in methanol, ethanol,

ether
[1][2]

Spectroscopic Profile
The structure of 3-Ethoxysalicylaldehyde can be confirmed using standard spectroscopic

techniques.

¹H NMR Spectroscopy: The proton NMR spectrum provides characteristic signals for the

aromatic protons, the aldehyde proton, the hydroxyl proton, and the protons of the ethoxy

group. A representative spectrum shows the expected shifts and splitting patterns confirming

the molecular structure.[5]

Infrared (IR) Spectroscopy: The IR spectrum exhibits characteristic absorption bands for the

different functional groups. Key peaks include a broad band for the O-H stretch of the

hydroxyl group, a strong absorption for the C=O stretch of the aldehyde, and bands

corresponding to C-O stretching and aromatic C-H and C=C vibrations.

Mass Spectrometry (MS): Mass spectral analysis confirms the molecular weight of the

compound. The fragmentation pattern can provide further structural information.

UV-Vis Spectroscopy: UV-Visible spectroscopy reveals the electronic transitions within the

molecule, characteristic of its aromatic system.
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Comprehensive spectral data, including NMR, FTIR, MS, and UV-Vis, are available in public

databases such as SpectraBase.[6]

Chemical Reactivity and Applications
The primary utility of 3-Ethoxysalicylaldehyde in research and industry lies in its role as a

precursor for synthesizing sophisticated organic molecules.[7]

Schiff Base Synthesis
The most prominent application is the preparation of Schiff base ligands.[7] The aldehyde

group readily undergoes condensation reactions with primary amines to form an imine (or

azomethine) group (-C=N-). The proximity of the hydroxyl and ethoxy groups allows for the

formation of multidentate ligands that can coordinate with various metal ions. These Schiff base

metal complexes have applications in:

Catalysis: They can act as homogeneous catalysts in various chemical transformations.[7]

Medicinal Chemistry: Derivatives have shown potential biological activities, including

antibacterial properties.[1]

Materials Science: They are used in the development of advanced materials with specific

optical or magnetic properties.[4]

A general workflow for the synthesis of Schiff bases from 3-Ethoxysalicylaldehyde is depicted

below.

3-Ethoxysalicylaldehyde

Condensation Reaction

Primary Amine (R-NH₂)

Schiff Base Ligand Water (H₂O)
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Click to download full resolution via product page

Caption: General synthesis of a Schiff base ligand.

Experimental Protocols
Mechanochemical Synthesis of a Schiff Base
This protocol is adapted from a solvent-free method for synthesizing Schiff bases from 3-
ethoxysalicylaldehyde and primary aromatic amines.[5] This "green chemistry" approach is

efficient and reduces waste.

Objective: To synthesize a Schiff base via a solvent-free, mechanochemical reaction.

Materials:

3-Ethoxysalicylaldehyde

A primary aromatic amine (e.g., aniline)

Mortar and pestle or a ball mill

CDCl₃ for NMR analysis

Procedure:

Equimolar amounts of 3-ethoxysalicylaldehyde and the chosen primary aromatic amine are

placed into a mortar.

The solid mixture is ground vigorously with a pestle at room temperature for a specified time

(e.g., 10-20 minutes). The progress of the reaction can often be observed by a change in

color and texture of the mixture.

For reactions conducted in a ball mill, the reactants are placed in the milling vessel with

grinding balls and milled at high speed.

After grinding, the resulting product mixture is collected directly from the vessel.
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The crude product can be analyzed directly. For purification, recrystallization from a suitable

solvent like ethanol may be performed.

The structure of the synthesized Schiff base is confirmed by spectroscopic methods, such as

¹H NMR, to verify the disappearance of the aldehyde proton signal and the appearance of

the imine proton signal.[5]

The workflow for this environmentally friendly synthesis method is illustrated below.

Start: Place Reactants in Mortar/Mill
(3-Ethoxysalicylaldehyde + Primary Amine)

Grind/Mill Mixture
(Mechanochemical Activation)

Collect Crude Product

Analyze Product
(e.g., ¹H NMR, IR)

Purify if Necessary
(e.g., Recrystallization)

End: Pure Schiff Base

Click to download full resolution via product page

Caption: Workflow for mechanochemical Schiff base synthesis.
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Safety and Handling
3-Ethoxysalicylaldehyde is considered hazardous and should be handled with appropriate

safety precautions in a well-ventilated area or fume hood.[8] It is harmful if swallowed and can

cause skin, eye, and respiratory irritation.[2]

Table 2: Hazard Identification and Safety Information
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Identifier Description References

Signal Word Warning

GHS Pictogram GHS07 (Exclamation Mark) [4][9]

Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[2]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ayP280: Wear protective

gloves/eye protection/face

protectionP301+P312: IF

SWALLOWED: Call a POISON

CENTER/doctor if you feel

unwellP305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[2]

Personal Protective Equipment

(PPE)

Safety goggles, chemical-

resistant gloves, N95 dust

mask, lab coat

Storage

Store in a cool, dry, well-

ventilated place under an inert

atmosphere. Air sensitive.

[2][4]

Always consult the latest Safety Data Sheet (SDS) from the supplier before handling this

chemical.[8]

Conclusion
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3-Ethoxysalicylaldehyde is a valuable and versatile building block in organic synthesis. Its

well-defined chemical structure and predictable reactivity make it an essential precursor for the

development of Schiff base ligands and their coordination complexes. These derivatives are of

significant interest in catalysis, medicinal chemistry, and materials science. A thorough

understanding of its physicochemical properties and adherence to proper safety protocols are

crucial for its effective and safe utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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